3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: 3-[(2,4-dimethoxyphenyl)methylamino]-2-methylbenzoic acid
• InChI: InChI=1S/C17H19NO4/c1-11-14(17(19)20)5-4-6-15(11)18-10-12-7-8-13(21-2)9-16(12)22-3/h4-9,18H,10H2,1-3H3,(H,19,20)
• InChI Key: JKHBIQLCBCSXJN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1NCC2=C(C=C(C=C2)OC)OC)C(=O)O

Description

3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid, also known as DMBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMBA is a derivative of benzoic acid and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid is not fully understood. However, it is believed to work through multiple pathways. 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid also activates the Nrf2 pathway, which is involved in antioxidant defense. Additionally, 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and physiological effects:
3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has been shown to induce apoptosis in cancer cells by activating caspases and inhibiting the activity of anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid is also relatively non-toxic, making it safe for use in cell culture and animal experiments. However, 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in certain experiments. Additionally, 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid research. One area of interest is the development of 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the study of the mechanism of action of 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid. Further research is needed to fully understand how 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid works at the molecular level. Additionally, research is needed to optimize the synthesis process of 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid to improve its yield and purity. Finally, more studies are needed to determine the safety and efficacy of 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid in humans.

Synthesis Methods

3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid is synthesized through a multi-step process that involves the reaction of 2,4-dimethoxybenzylamine with 2-methylbenzoic acid. The reaction is catalyzed by a strong acid, such as hydrochloric acid, and results in the formation of 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid. The synthesis process has been optimized to improve the yield and purity of 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid.

Scientific Research Applications

3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. 3-[(2,4-Dimethoxybenzyl)amino]-2-methylbenzoic acid has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells and induce apoptosis. It has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and colitis.